(E)-N-(3-ethyl-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-(3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H14N2O3S2/c1-3-14-11(15)8-18-12(14)13-19(16,17)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3/b13-12+
• InChI Key: ZPAHEZCYLXAFBT-OUKQBFOZSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NS(=O)(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCN\1C(=O)CS/C1=N/S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C12H14N2O3S2
• Molecular Weight: 298.4 g/mol

Description

Chemical Reactions Analysis

The analysis of chemical reactions involving this compound is not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. The molecular weight of “(E)-N-(3-ethyl-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide” is 298.38. Other specific physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Crystal Structure Analysis

• Tautomerism in Crystal Structures : The crystal structure of a related compound, (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide, was found to contain an imine tautomer. This was distinguished using dispersion-corrected density functional theory calculations and 13C solid-state NMR spectra (Li et al., 2014).

Synthesis and Characterization

• Synthesis of Derivatives : A study focused on synthesizing and characterizing a series of derivatives, including N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides. These compounds were tested for various biological activities (Küçükgüzel et al., 2013).
• Fluorescent Chemosensors : Novel zinc complexes based on thiazolone derivatives were synthesized, showing potential for environmental monitoring due to their fluorescent properties and response to acid/base vapor and toluene (Lin et al., 2016).

Antimicrobial and Antitumor Activities

• Antimicrobial and Antiproliferative Agents : Research on N-ethyl-N-methylbenzenesulfonamide derivatives indicated their effectiveness as antimicrobial and antiproliferative agents, with specific compounds showing significant cytotoxic activity against cancer cell lines (Abd El-Gilil, 2019).
• Anti-HIV and Antitumor Properties : A study synthesized derivatives of N-(3-amino-3,4-dihydro-4-oxopyrimidin-2-yl)-4-chloro-2-mercapto-5-methylbenzenesulfonamide, finding potential anti-HIV activity. One compound, in particular, showed good anti-HIV-1 activity (Brzozowski & Sa̧czewski, 2007).

Safety And Hazards

The safety and hazards of a compound refer to its potential risks to human health and the environment. Unfortunately, specific information about the safety and hazards of “(E)-N-(3-ethyl-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide” is not available in the search results.

Future Directions

The future directions of research on a compound can include potential applications, areas of interest for further study, and anticipated developments. Unfortunately, specific information about the future directions of “(E)-N-(3-ethyl-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide” is not available in the search results.